Cas no 482-00-8 (Lanceolatin B)

Lanceolatin B structure

Lanceolatin B structure

Product Name:Lanceolatin B

CAS No:482-00-8

Molecular Formula:C₁₇H₁₀O₃

Molecular Weight:262.259

CID:2001200

PubChem ID:10978265

Lanceolatin B Properties

Names and Identifiers

- Lanceolatin B
- 7,8-(Oxyvinylene)flavone
- SCHEMBL1161113
- Lanceolatin B, >=95% (LC/MS-UV)
- 482-00-8
- 2-phenylfuro[2,3-h]chromen-4-one
- CHEMBL224157
- BDBM50548258
- Lanceolatin B (flavonoid)
- CHEBI:228673
- 2-phenyluro[2,3-h]chromen-4-one
- 2-phenyl-4H-furo[2,3-h]chromen-4-one
- +Expand
- InChIKey： NQNOTBRHBRJKKH-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H10O3/c18-14-10-16(11-4-2-1-3-5-11)20-17-12(14)6-7-15-13(17)8-9-19-15/h1-10H
- SMILES： O=c1cc(oc2c3ccoc3ccc12)-c1ccccc1

Computed Properties

Exact Mass: 262.062994177g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 262.062994177g/mol
Heavy Atom Count: 20
Complexity: 422
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 39.4Å²

Lanceolatin B Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SMB00538-1MG	Lanceolatin B	482-00-8	≥95% (LC/MS-UV)	1MG	￥3841.63

Lanceolatin B Related Literature

1. Total synthesis of natural products containing benzofuran rings

Majid?M. Heravi,Vahideh Zadsirjan,Hoda Hamidi,Parvin Hajiabbas Tabar Amiri RSC Adv. 2017 7 24470
2. 8-Substituted flavonoids and 3′-substituted 7-oxygenated chalcones from Tephrosia purpurea

Andrew Pelter,Robert S. Ward,E. Venkata Rao,N. Ranga Raju J. Chem. Soc. Perkin Trans. 1 1981 2491
3. Diterpenoid lanceolatins A–G from Cephalotaxus lanceolata and their anti-inflammatory and anti-tumor activities

Yi-Ren He,Yun-Heng Shen,Lei Shan,Xi Yang,Bo Wen,Ji Ye,Xing Yuan,Hui-Liang Li,Xi-Ke Xu,Wei-Dong Zhang RSC Adv. 2015 5 4126
4. An efficient transformation of furano-hydroxychalcones to furanoflavones via base mediated intramolecular tandem O-arylation and C–O bond cleavage: a new approach for the synthesis of furanoflavones

Rajni Sharma,Ram A. Vishwakarma,Sandip B. Bharate Org. Biomol. Chem. 2015 13 10461

Related Categories

Natural Products and Extracts Plant Extracts Plant based Dahlstedtia pinnata

482-00-8 (Lanceolatin B) Related Products

Recommended suppliers

Shanghai Xinsi New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.peptidee.com/

CANG ZHOU KANGRUI PHARMA CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan brilliant Technology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Synrise Material Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk